![molecular formula C14H16N4O4S B3008271 5-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isoxazole-3-carboxamide CAS No. 2034401-84-6](/img/structure/B3008271.png)
5-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isoxazole-3-carboxamide
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Description
5-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H16N4O4S and its molecular weight is 336.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds for Anti-inflammatory and Analgesic Agents
Research has explored the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating applications as anti-inflammatory and analgesic agents. The study highlights the utility of these compounds in developing new therapeutic agents, potentially including those structurally similar to the compound (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticancer Activity of Thiazole and Thiadiazole Derivatives
Another study focused on the synthesis of thiazole and 1,3,4-thiadiazole derivatives, evaluating their potent anticancer activities. This suggests the potential of structurally similar compounds for cancer research and therapeutic applications (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).
Antimicrobial and Antilipase Activities
Compounds containing penicillanic or cephalosporanic acid moieties have been investigated for their antimicrobial, antilipase, and antiurease activities, indicating a research interest in compounds with similar functionalities for targeting various bacterial and enzymatic activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Discovery of Antidepressants from 5-HT3 Receptor Antagonists
Research into the design and synthesis of novel compounds as 5-HT3 receptor antagonists for their potential as antidepressants highlights the therapeutic applications of novel chemical entities in neuropsychiatric disorders (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Antimicrobial and Cytotoxic Evaluation of Oxadiazoles and Thiadiazoles
The synthesis and evaluation of 1,3,4-oxadiazoles and thiadiazoles for their cytotoxic and antimicrobial activities demonstrate the broad interest in these chemical classes for developing new therapeutic agents (Mutchu, Kotra, Onteddu, Boddapati, & Bollikolla, 2018).
properties
IUPAC Name |
5-methyl-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O4S/c1-10-9-11(16-22-10)14(19)15-7-8-18-13-6-4-3-5-12(13)17(2)23(18,20)21/h3-6,9H,7-8H2,1-2H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQDJQCCGVLWHMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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